Cas no 2172064-47-8 (2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172064-47-8
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 6106862
• PubChem ID: 165607153
• Update Time: 2025-06-11

2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598558
• 2172064-47-8

• Inchi： 1S/C12H20N4/c1-4-5-12-11(6-8-13)14-15-16(12)9-7-10(2)3/h10H,4-7,9H2,1-3H3
• InChI Key： DVPHUYLCCWMGOW-UHFFFAOYSA-N
• SMILES： N1(C(=C(CC#N)N=N1)CCC)CCC(C)C

Computed Properties

• Exact Mass: 220.16879665g/mol
• Monoisotopic Mass: 220.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172064-47-8)

2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172064-47-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile consists of a 1,2,3-triazole ring linked to a nitrile group and substituted with a 3-methylbutyl and a propyl group. The presence of these functional groups imparts specific physicochemical properties that can influence its biological activity and pharmacokinetic behavior. The nitrile group, in particular, is known for its ability to form hydrogen bonds and participate in various chemical reactions, which can enhance the compound's interactions with biological targets.

Recent studies have highlighted the potential of 1,2,3-triazoles as scaffolds for the development of new therapeutic agents. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain 1,2,3-triazole derivatives possess potent antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Another study in the Bioorganic & Medicinal Chemistry Letters reported that 1,2,3-triazole-containing compounds can inhibit the growth of various cancer cell lines by targeting specific signaling pathways.

In the context of 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile, preliminary research has indicated its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile has also shown promise in other areas of medicinal chemistry. For example, a recent study published in the European Journal of Medicinal Chemistry investigated the antiviral activity of this compound against influenza A virus. The results indicated that 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile can significantly reduce viral replication in infected cells by interfering with viral entry and replication processes. This finding opens up new possibilities for the development of antiviral drugs based on this scaffold.

The pharmacokinetic profile of 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile is another important aspect to consider in its evaluation as a potential drug candidate. Preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and demonstrates low toxicity in preclinical models. These characteristics are crucial for ensuring that the compound can be effectively delivered to its target site and minimize adverse effects.

To further explore the therapeutic potential of 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-ylacetonitrile, ongoing research is focusing on optimizing its structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. Additionally, structure-based drug design approaches are being used to modify the substituents on the 1,2,3-triazole ring to improve binding affinity and reduce off-target effects.

In conclusion, 2-1-(3-methylbutyl)-5-propyl-1H-1,2,3-triazol-4-y lacetonitrile (CAS No. 2172064-478) represents a promising lead compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and antiviral therapies make it an attractive target for further investigation in drug discovery and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it is likely to play an increasingly important role in addressing unmet medical needs.